Near-infrared and lysosome-targetable fluorescent probe based on phenoxazinium for hydrogen peroxide detection†
Analytical Methods Pub Date: 2018-07-12 DOI: 10.1039/C8AY01403E
Abstract
A new near-infrared and lysosome-targetable fluorescent probe based on phenoxazinium was designed and prepared for hydrogen peroxide detection. This probe used phenoxazinium as the fluorophore acceptor and a methyl(phenyl)sulfane unit as the recognition group through a photoinduced electron transfer mechanism. With the addition of H2O2, the methyl(phenyl)sulfane unit of the probe was oxidized to a sulfoxide unit, causing enhanced fluorescence intensity at 676 nm due to the inhibition of photoinduced electron transfer. This probe not only showed competitive sensitivity, good selectivity, and a relatively fast response time, but also selectively targeted lysosomes of HeLa cells, indicating that it could be applied to detecting and visualizing H2O2 in HeLa cell lysosomes.
Recommended Literature
- [1] Reversible helical chirality of perylene bisimide aggregates: amino acid-directed chiral transfer and chiral inversion†
- [2] Monitoring and confirming primary alkylamines via a simple derivatisation procedure
- [3] An electrochemical biosensor for rapid detection of E. coli O157:H7 with highly efficient bi-functional glucose oxidase-polydopamine nanocomposites and Prussian blue modified screen-printed interdigitated electrodes†
- [4] Predicting aggregate morphology of sequence-defined macromolecules with recurrent neural networks†
- [5] Front cover
- [6] A 3D metal-organic network, [Cu2(glutarate)2(4,4′-bipyridine)], that exhibits single-crystal to single-crystal dehydration and rehydration†
- [7] Collective wisdom
- [8] Are nanomaterials leading to more efficient agriculture? Outputs from 2009 to 2022 research metadata analysis†
- [9] Stable poly(fullerene oxide) thin films derived from hexanitro[60]fullerene
- [10] Hot off the press
Journal Name：Analytical Methods
Research Products
-
CAS no.: 156289-80-4
